Cas no 840-05-1 (Acetamide, N-(8-nitro-2-oxo-2H-1-benzopyran-3-yl)-)

• Product name: Acetamide, N-(8-nitro-2-oxo-2H-1-benzopyran-3-yl)-
• CAS No: 840-05-1
• MF: C₁₁H₈N₂O₅
• MW: 248.19162
• CID: 668085
• PubChem ID: 763578

Acetamide, N-(8-nitro-2-oxo-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(8-nitro-2-oxo-2H-1-benzopyran-3-yl)-
• N-(8-nitro-2-oxochromen-3-yl)acetamide
• N-(8-Nitro-2-oxo-2H-chromen-3-yl)acetamide
• 3-acetamido-8-nitrocoumarin
• N-(8-Nitro-2-oxo-2H-1-benzopyran-3-yl)acetamide
• AKOS000668954
• DTXSID50354101
• Oprea1_871531
• 840-05-1
• Oprea1_274488

• Inchi： InChI=1S/C11H8N2O5/c1-6(14)12-8-5-7-3-2-4-9(13(16)17)10(7)18-11(8)15/h2-5H,1H3,(H,12,14)
• InChI Key： WMOWPQGUZSANTO-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC2=C(C(=CC=C2)[N+](=O)[O-])OC1=O

Computed Properties

• Exact Mass: 248.04332136g/mol
• Monoisotopic Mass: 248.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų